Cas no 300674-41-3 (propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-41-3
• MF: C₁₉H₂₅NO₅
• MW: 347.405505895615
• CID: 5922663
• PubChem ID: 741795
• Update Time: 2025-10-31

propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 5-(2-(diethylamino)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[2-(diethylamino)-2-oxoethoxy]-2-methyl-, 1-methylethyl ester
• SR-01000424997
• Z275255876
• SMSF0018221
• AKOS000531999
• MLS000111710
• propan-2-yl 5-[2-(diethylamino)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
• CB04209
• MLS002540465
• F0367-0013
• propan-2-yl 5-[(diethylcarbamoyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• 300674-41-3
• BIM-0002688.P001
• CHEMBL1489062
• SMR000107632
• HMS2423P14
• Oprea1_103000
• CBMicro_002602
• SR-01000424997-1
• propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C19H25NO5/c1-6-20(7-2)17(21)11-23-14-8-9-16-15(10-14)18(13(5)25-16)19(22)24-12(3)4/h8-10,12H,6-7,11H2,1-5H3
• InChI Key： FSAWNIQWGFRRJA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(N(CC)CC)=O)C=C2C(C(OC(C)C)=O)=C1C

Computed Properties

• Exact Mass: 347.17327290g/mol
• Monoisotopic Mass: 347.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 477.1±45.0 °C(Predicted)
• pka: -0.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-41-3): A Comprehensive Overview

Propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate, with the CAS number 300674-41-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzofuran core structure, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications. The presence of both carbamoyl and methoxy substituents on the benzofuran ring suggests potential interactions with biological targets, making it an intriguing subject for further research.

The structural motif of propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate is characterized by its aromatic system, which is further modified by several electron-withdrawing and electron-donating groups. The propan-2-yl side chain provides a flexible alkyl group that can influence the compound's solubility and metabolic stability, while the diethylcarbamoyl moiety introduces a polar functional group that may enhance binding affinity to biological receptors. These structural features collectively contribute to the compound's potential as a pharmacophore in drug discovery efforts.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those derived from benzofuran, due to their diverse biological activities. Benzofuran derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific substitution pattern of propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate positions it as a candidate for further exploration in these areas. Researchers have been investigating how modifications at different positions of the benzofuran ring can modulate its biological activity and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The combination of a benzofuran core with functional groups such as carbamoyl and methoxy allows for fine-tuning of electronic properties and hydrogen bonding capabilities. These features are crucial for optimizing interactions with biological targets such as enzymes and receptors. Computational studies have been employed to predict the binding modes of propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate to various proteins, providing insights into its potential mechanism of action.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include the formation of the benzofuran ring, followed by selective functionalization at the 5-position with a diethylcarbamoyl group and a methoxy group. The introduction of the propan-2-yl side chain at the 3-position completes the molecular architecture. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve these transformations with high efficiency and selectivity.

The pharmacological profile of propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate has been preliminarily assessed through in vitro studies. These studies have revealed promising interactions with certain enzymes and receptors, suggesting potential therapeutic applications. For instance, preliminary data indicate that this compound may inhibit specific enzymes involved in inflammatory pathways, making it a candidate for treating inflammatory diseases. Additionally, its ability to modulate receptor activity could make it relevant in the development of treatments for neurological disorders.

The chemical stability and metabolic fate of this compound are critical factors that need to be evaluated before considering its clinical application. Studies have been conducted to assess its degradation pathways under various conditions, including acidic and basic environments as well as exposure to metabolic enzymes. Understanding these processes is essential for predicting its bioavailability and duration of action in vivo. Furthermore, toxicological assessments are being performed to ensure safety profiles align with regulatory requirements for drug development.

The role of computational chemistry in studying propan-2-yl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at an atomic level. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity. Additionally, simulations have helped in understanding how different conformations of the molecule contribute to its overall activity.

The future direction of research on this compound includes exploring its potential in preclinical models and conducting phase I clinical trials to evaluate its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research towards practical applications. As our understanding of biological systems continues to grow, compounds like propan-2-y l 5-(diethylcarbamoylmethoxy)-2-methyl-l-benzofuran -3-carboxy late (CAS No .300674 -41 -3) will play an increasingly important role in addressing unmet medical needs.